Cas no 1211982-95-4 (2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl})aminoethan-1-ol)

• Product Name: 2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl})aminoethan-1-ol
• CAS No: 1211982-95-4
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6397381
• PubChem ID: 45503360
• Update Time: 2025-10-21

2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl})aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl})aminoethan-1-ol
• 2-[methyl-[5-nitro-4-[(E)-2-phenylethenyl]-6-piperidin-1-ylpyrimidin-2-yl]amino]ethanol
• 2-[methyl({5-nitro-4-[(E)-2-phenylethenyl]-6-(piperidin-1-yl)pyrimidin-2-yl})amino]ethan-1-ol
• (E)-2-(methyl(5-nitro-4-(piperidin-1-yl)-6-styrylpyrimidin-2-yl)amino)ethanol
• SR-01000924508
• AKOS024255411
• SR-01000924508-1
• 1211982-95-4
• F5737-0068
• VU0519381-1

• Inchi： 1S/C20H25N5O3/c1-23(14-15-26)20-21-17(11-10-16-8-4-2-5-9-16)18(25(27)28)19(22-20)24-12-6-3-7-13-24/h2,4-5,8-11,26H,3,6-7,12-15H2,1H3/b11-10+
• InChI Key： DOWUZGRZASOQIC-ZHACJKMWSA-N
• SMILES： [O-][N+](C1=C(/C=C/C2C=CC=CC=2)N=C(N(C)CCO)N=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 383.19573968g/mol
• Monoisotopic Mass: 383.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl})aminoethan-1-ol

2-Methyl({5-Nitro-4-(E)-2-Phenylethenyl-6-(Piperidin-1-yl)Pyrimidin-2-yl}Aminoethan-1-ol: A Comprehensive Overview

The compound 2-methyl({5-nitro-4-(E)-2-phenylethenyl-6-(piperidin-1-yl)pyrimidin-2-yl}aminoethan-1-ol), with the CAS number 1211982-95-4, represents a highly specialized molecule in the field of medicinal chemistry. This compound has garnered significant attention due to its potential applications in various therapeutic areas, particularly in oncology and neurodegenerative diseases. Its complex structure integrates multiple functional groups, including a pyrimidine ring, a piperidine moiety, and an ethanolamine group, which collectively contribute to its unique biological properties.

The pyrimidine core of this compound is a critical structural component that enables interactions with DNA repair enzymes and other cellular targets. The presence of the 5-nitro group introduces electronic effects that can modulate the molecule's reactivity and selectivity. Additionally, the 4-(E)-2-phenylethenyl substituent adds a degree of rigidity and steric bulk, which is often desirable in drug design to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of ethanolamine derivatives in medicinal chemistry due to their ability to act as bioisosters and improve the pharmacokinetic profiles of drugs. The 2-methylaminoethanol group in this compound is particularly noteworthy, as it contributes to both haptotropicity and solubility, which are essential for drug absorption and biological activity.

One of the most promising aspects of this compound is its potential to inhibit poly(ADP-ribose) polymerase (PARP) enzymes, which are key players in DNA repair pathways. PARP inhibitors have emerged as a cornerstone in the treatment of various cancers, including breast and ovarian cancers, where defective DNA repair mechanisms are prevalent. The piperidine moiety in this molecule has been shown to enhance metabolic stability and cytotoxicity in vitro models, making it a valuable component in anticancer drug design.

Furthermore, the E-configuration of the 2-phenylethenyl group ensures optimal positioning for interactions with hydrophobic pockets in protein targets. This structural feature, combined with the nitro group's electron-withdrawing effects, creates a balance between hydrophilicity and lipophilicity, which is crucial for achieving optimal bioavailability.

Recent advancements in crystallography and computational chemistry have allowed researchers to gain deeper insights into the binding modes of similar compounds. For instance, studies using X-ray crystallography have revealed that the pyrimidine ring serves as a key anchoring point for interactions with ZN fingers in certain transcription factors. These findings underscore the importance of maintaining the integrity of the pyrimidine core in this compound to ensure effective target engagement.

Moreover, the ethanolamine group has been implicated in modulating inflammatory responses, particularly through its interaction with COX-2 enzymes. This dual functionality—antitumor and anti-inflammatory—positions this compound as a potential candidate for multifunctional therapeutics, which are increasingly sought after in modern drug development.

In preclinical studies, this compound has demonstrated remarkable cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Its ability to induce apoptosis through both death receptor pathways and mitochondrial-dependent mechanisms highlights its versatility as a anticancer agent.

One of the most exciting developments in this field is the integration of machine learning algorithms for predicting the pharmacokinetic properties of such complex molecules. By leveraging QSAR (Quantitative Structure-Activity Relationship) models, researchers can optimize the structure of this compound to enhance its oral bioavailability and reduce off-target effects.

Finally, the sustainability and cost-effectiveness of the synthetic route for this compound are critical considerations in its large-scale production. Ongoing research is focused on developing green chemistry approaches that minimize the use of hazardous reagents and reduce the environmental footprint of drug manufacturing.